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Compound of Interest

Compound Name: C12 NBD Globotriaosylceramide

Cat. No.: B12407638 Get Quote

Introduction

C12 NBD Globotriaosylceramide (C12 NBD-Gb3) is a fluorescently labeled analog of

globotriaosylceramide, a crucial glycosphingolipid in cellular membranes. The attachment of

the nitrobenzoxadiazole (NBD) fluorophore to the dodecanoyl (C12) chain allows for the

visualization and tracking of Gb3 within live cells. This makes it an invaluable tool for

researchers and drug development professionals studying lipid trafficking, glycosphingolipid

metabolism, and the cellular mechanisms of lysosomal storage disorders like Fabry disease.[1]

[2][3] It is also utilized in the development of targeted drug delivery systems.[2] Proper

preparation of stock solutions is critical for obtaining reliable and reproducible experimental

results. This document provides detailed protocols for the preparation of C12 NBD-Gb3 stock

solutions in organic solvents and as a complex with bovine serum albumin (BSA) for use in cell-

based assays.
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Property Value References

Molecular Formula C₅₄H₉₁N₅O₂₁ [4][5]

Molecular Weight 1146.3 g/mol [4][5]

Appearance Solid [4][5][6]

Purity ≥98% [4][5][6]

Excitation Maximum (λex) ~463 nm [7]

Emission Maximum (λem) ~536 nm [7]

Recommended Storage -20°C [4][6]

Stability
≥ 4 years (when stored

properly)
[4][6][8]

Table 2: Solubility of C12 NBD Globotriaosylceramide

Solvent Solubility References

Chloroform:Methanol (2:1, v/v) Soluble [3][9]

Dimethyl sulfoxide (DMSO) Soluble [3][4][9]

Methanol Soluble with heating [3][4][9]

Ethanol Soluble

Experimental Protocols
Protocol 1: Preparation of a Stock Solution in an Organic Solvent

This protocol is suitable for experiments where the lipid will be dried down and reconstituted in

a different buffer or used for in vitro assays.

Materials:

C12 NBD Globotriaosylceramide (solid)
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Anhydrous dimethyl sulfoxide (DMSO) or a 2:1 (v/v) mixture of chloroform and methanol

Microcentrifuge tubes or glass vials with PTFE-lined caps

Vortex mixer

Sonicator (optional, but recommended for complete dissolution)

Pipettes and tips

Procedure:

Equilibration: Allow the vial of C12 NBD-Gb3 to warm to room temperature before opening to

prevent condensation of moisture onto the solid lipid.

Weighing: If starting from a larger quantity, accurately weigh the desired amount of C12

NBD-Gb3 in a suitable vial. For pre-aliquoted amounts, proceed to the next step.

Solvent Addition: Add the appropriate volume of the chosen solvent (e.g., DMSO or

Chloroform:Methanol) to the vial to achieve the desired stock concentration (e.g., 1 mM).

Molarity Calculation: To calculate the volume of solvent needed for a 1 mM stock solution

from 1 mg of C12 NBD-Gb3 (MW = 1146.3 g/mol ):

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

Volume (L) = (0.001 g / 1146.3 g/mol ) / 0.001 mol/L = 0.000872 L = 872 µL

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to dissolve the lipid.

Sonication (Optional): If the lipid does not fully dissolve with vortexing, sonicate the vial in a

bath sonicator for 5-10 minutes. For heated methanol, warm the solvent slightly before

adding it to the lipid and vortex to dissolve.[3][4][9]

Storage: Store the stock solution in a tightly sealed vial at -20°C, protected from light.

Protocol 2: Preparation of a BSA-Complexed Stock Solution for Cell-Based Assays
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Fluorescent lipids are often delivered to living cells as complexes with defatted bovine serum

albumin (BSA) to facilitate their uptake.[10]

Materials:

C12 NBD-Gb3 stock solution in ethanol or DMSO (prepared as in Protocol 1)

Defatted Bovine Serum Albumin (BSA)

Serum-free cell culture medium or a balanced salt solution (e.g., HBSS) buffered with

HEPES, pH 7.4

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Prepare BSA Solution: Prepare a solution of defatted BSA in serum-free medium or buffered

salt solution at a concentration of approximately 0.3-0.5 mg/mL.[10]

Complexation: While vortexing the BSA solution, slowly add a small volume of the C12 NBD-

Gb3 organic stock solution to the BSA solution. The final concentration of the organic solvent

should be kept low (typically <1%) to avoid cell toxicity.

Example: To prepare a 5 µM working solution, you could add 5 µL of a 1 mM stock solution

in ethanol to 1 mL of the BSA solution.

Incubation: Incubate the mixture for 15-30 minutes at 37°C to allow for the complexation of

the lipid with BSA.

Usage: The resulting BSA-complexed C12 NBD-Gb3 is ready to be added to cell cultures for

labeling experiments.

Storage: It is recommended to prepare BSA-complexed solutions fresh for each experiment.
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Workflow for Preparing C12 NBD-Gb3 Stock Solution

Start: Obtain C12 NBD-Gb3 (solid)

Equilibrate vial to
room temperature

Add appropriate volume of
organic solvent (e.g., DMSO)

Vortex thoroughly
(1-2 minutes)

Is lipid fully
dissolved?

Sonicate in bath
(5-10 minutes)

No

Store at -20°C
(protected from light)

Yes

End: Stock solution ready

Click to download full resolution via product page

Caption: Workflow for preparing an organic stock solution of C12 NBD
Globotriaosylceramide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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